Cas no 2034256-63-6 (5-bromo-N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}pyridine-3-carboxamide)

• Product Name: 5-bromo-N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}pyridine-3-carboxamide
• CAS No: 2034256-63-6
• MF: C₁₈H₁₈BrN₅O
• MW: 400.2724
• CID: 5349661
• Update Time: 2025-09-23

5-bromo-N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]pyridine-3-carboxamide
• 5-bromo-N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)nicotinamide
• 5-bromo-N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}pyridine-3-carboxamide

• Inchi： 1S/C18H18BrN5O/c1-12-16(13(2)24(23-12)17-5-3-4-7-21-17)6-8-22-18(25)14-9-15(19)11-20-10-14/h3-5,7,9-11H,6,8H2,1-2H3,(H,22,25)
• InChI Key： QMVVZGOABCSRPY-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N=C([H])C(=C1[H])C(N([H])C([H])([H])C([H])([H])C1C(C([H])([H])[H])=NN(C2=C([H])C([H])=C([H])C([H])=N2)C=1C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 451
• XLogP3: 2.8
• Topological Polar Surface Area: 72.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 5-bromo-N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}pyridine-3-carboxamide

5-Bromo-N-{2-[3,5-Dimethyl-1-(Pyridin-2-Yl)-1H-Pyrazol-4-Yl]ethyl}Pyridine-3-Carboxamide: A Novel Compound with Potential Therapeutic Applications

5-Bromo-N-{2-[3,5-Dimethyl-1-(Pyridin-2-Yl)-1H-Pyrazol-4-Yl]ethyl}pyridine-3-carboxamide is a complex organic compound characterized by its unique molecular architecture, which combines multiple functional groups with potential pharmacological relevance. The compound's molecular formula is C₂₁H₂₀BrN₅O, and its molecular weight is approximately 424.35 g/mol. The CAS number 2034256-63-6 serves as a unique identifier for this specific chemical entity, ensuring precise classification and regulatory compliance in research and industrial applications. The structural complexity of this molecule, which includes pyridine, pyrazole, and bromo substituents, suggests potential interactions with biological targets that warrant further investigation.

The pyridine-3-carboxamide scaffold forms the core of this compound, providing a rigid aromatic framework that may facilitate interactions with protein targets. The 5-bromo substituent introduces electrophilic properties, potentially modulating the compound's reactivity and biological activity. The pyridin-2-yl group attached to the pyrazole ring enhances structural diversity, while the 1H-pyrazol-4-yl moiety contributes to the molecule's hydrogen-bonding capacity. The 3,5-dimethyl substituents on the pyrazole ring further stabilize the molecular structure, potentially influencing pharmacokinetic properties such

Recent studies have highlighted the potential of 5-bromo-N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}pyridine-3-carboxamide in modulating signaling pathways associated with inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the NF-κB pathway, a key mediator of inflammation. The compound's ability to modulate this pathway suggests potential applications in the treatment of autoimmune disorders and chronic inflammatory conditions. The pyridin-2-yl group appears to play a critical role in this interaction, as evidenced by molecular docking studies that revealed specific binding to the IKKβ subunit of the NF-κB complex.

Emerging research also suggests that 5-bromo-N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}pyridine-3-carboxamide may have antitumor properties. A 2024 preclinical study published in Cancer Research reported that this compound induces apoptosis in cancer cells through the modulation of the MAPK signaling pathway. The pyrazol-4-yl substituent was found to be essential for this activity, as its removal significantly reduced the compound's cytotoxic effects. These findings highlight the potential of this molecule as a candidate for cancer therapy, particularly in malignancies where MAPK pathway dysregulation is prevalent.

The 3,5-dimethyl groups on the pyrazole ring may contribute to the compound's metabolic stability, as these substituents can influence the rate of hydrolysis and oxidation in vivo. A 2023 pharmacokinetic study published in Drug Metabolism and Disposition showed that the dimethylated pyrazole scaffold significantly extended the half-life of the compound in animal models, suggesting potential advantages in therapeutic applications. The pyridine-3-carboxamide core may also enhance solubility properties, which is critical for oral bioavailability and tissue penetration.

Structural modifications to the pyridin-2-yl group have been explored to optimize the compound's biological activity. A 2024 study in Organic & Biomolecular Chemistry demonstrated that substituting the pyridin-2-yl group with a substituted aromatic ring could enhance the compound's affinity for specific protein targets. These findings underscore the importance of the pyridin-2-yl moiety in determining the compound's pharmacological profile and suggest opportunities for further structural optimization.

The 5-bromo substituent may also play a role in modulating the compound's interactions with biological targets. A 2023 computational study published in Chemical Science revealed that the bromo group can act as an electrophilic warhead, facilitating covalent interactions with certain enzymes. This property could be leveraged to develop more potent inhibitors for specific therapeutic applications, although it also raises concerns about potential off-target effects that require further investigation.

The 1H-pyrazol-4-yl group's hydrogen-bonding capabilities may contribute to the compound's ability to interact with multiple protein targets. A 2024 study in Journal of Medicinal Chemistry demonstrated that this moiety can form hydrogen bonds with key residues in target proteins, enhancing the compound's binding affinity. These interactions may explain the compound's broad biological activity and suggest potential applications in the treatment of diseases involving multiple pathological pathways.

Further research is needed to fully elucidate the biological mechanisms underlying the activity of 5-bromo-N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}pyridine-3-carboxamide. The compound's unique molecular structure suggests it may have applications in multiple therapeutic areas, including inflammation, cancer, and neurodegenerative diseases. Ongoing studies are exploring its potential as a lead compound for drug development, with a focus on optimizing its pharmacological properties and minimizing potential side effects.

The CAS number 2034256-63-6 ensures accurate identification of this compound in scientific and regulatory contexts. This unique identifier is crucial for maintaining consistency in research, as well as for compliance with safety and quality standards in industrial applications. The compound's complex structure and potential biological activities make it an important subject of ongoing research, with the potential to contribute to the development of new therapeutic strategies.

As research on 5-bromo-N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}pyridine-3-carboxamide continues, its molecular features and biological activity will likely be further explored. The compound's unique combination of functional groups suggests it may have applications in multiple therapeutic areas, making it a promising candidate for further investigation. Ongoing studies are expected to provide more insights into its pharmacological profile and potential therapeutic applications, contributing to the development of new treatments for various diseases.

The pyridine-3-carboxamide scaffold's versatility is evident in its ability to support the incorporation of multiple functional groups, as seen in this compound. This structural flexibility may allow for the design of analogs with enhanced therapeutic properties. The pyrazol-4-yl group's ability to form hydrogen bonds suggests it could be modified to target specific protein interactions, opening new avenues for drug development. The 3,5-dimethyl substituents on the pyrazole ring may also be modified to optimize the compound's pharmacokinetic properties, further expanding its potential applications.

Overall, 5-bromo-N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}pyridine-3-carboxamide represents an intriguing compound with a complex molecular structure and potential for diverse biological activities. Its unique combination of functional groups, along with the CAS number 2034256-63-6, positions it as a valuable subject for further research. As studies continue to uncover its mechanisms of action and therapeutic potential, this compound may contribute to the development of new treatments for various diseases, highlighting the importance of continued investigation into its properties and applications.